Cas no 71849-93-9 (Propanoic acid,3-mercapto-, octyl ester)

• Product Name: Propanoic acid,3-mercapto-, octyl ester
• CAS No: 71849-93-9
• MF: C₁₁H₂₂OS
• MW: 202.356782436371
• CID: 573214
• PubChem ID: 3085639
• Update Time: 2025-11-02

Propanoic acid,3-mercapto-, octyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-mercapto-, octyl ester
• 3-MERCAPTOPROPIONIC ACID OCTYL ESTER
• Octyl 3-Mercaptopropionate
• octyl 3-sulfanylpropanoate
• 2'-ethylhexyl 3-mercaptopropionate
• isooctyl-3-mercaptopropionate
• Propanoic acid,3-mercapto-,octyl ester
• NS00062036
• 71849-93-9
• OCTYL3-MERCAPTOPROPIONATE
• LWNSNYBMYBWJDN-UHFFFAOYSA-N
• octyl 3-mercaptopropanoate
• SCHEMBL679535
• FT-0615956
• n-octyl-3-mercaptopropionate

• Inchi： 1S/C11H22OS/c1-3-5-6-7-8-9-10-13-11(12)4-2/h3-10H2,1-2H3
• InChI Key： QCBDUGSUXZDGCI-UHFFFAOYSA-N
• SMILES： S(C(CC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 218.13400
• Monoisotopic Mass: 218.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.3A^2

Experimental Properties

• Color/Form: Colorless or light brown liquid
• Density: 0.914
• Boiling Point: 266.8°C at 760 mmHg
• Flash Point: 99.6°C
• Refractive Index: 1.463
• PSA: 65.10000
• LogP: 3.21000
• Solubility: It is almost insoluble in water and soluble in acetone.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Propanoic acid,3-mercapto-, octyl ester

Comprehensive Guide to Propanoic acid,3-mercapto-, octyl ester (CAS No. 71849-93-9): Properties, Applications, and Market Insights

Propanoic acid,3-mercapto-, octyl ester (CAS No. 71849-93-9) is a specialized organic compound with a unique molecular structure that combines a thiol group (-SH) and an ester functional group. This chemical, also referred to as octyl 3-mercaptopropionate, has gained attention in various industries due to its versatile properties. In recent years, researchers and manufacturers have shown increasing interest in sulfur-containing compounds like this one, particularly for their potential in green chemistry applications and sustainable material development.

The molecular formula of Propanoic acid,3-mercapto-, octyl ester is C11H22O2S, with a molecular weight of 218.36 g/mol. Its structure features an octyl chain attached to a 3-mercaptopropionate moiety, creating a balance between hydrophobicity and reactivity. This compound typically appears as a colorless to pale yellow liquid with a characteristic odor, and it exhibits moderate solubility in organic solvents while being practically insoluble in water. The presence of both thiol and ester groups in its structure makes it particularly interesting for polymer chemistry and surface modification applications.

One of the most significant applications of Propanoic acid,3-mercapto-, octyl ester is in the polymer industry, where it serves as a chain transfer agent in radical polymerization processes. The thiol group can efficiently terminate growing polymer chains, allowing for better control over molecular weight distribution. This property has become increasingly valuable with the growing demand for precisely engineered polymers in medical devices, coatings, and specialty materials. Recent studies have also explored its potential in click chemistry applications, particularly in thiol-ene reactions that are fundamental to modern bioconjugation techniques and material science.

In the cosmetics and personal care industry, octyl 3-mercaptopropionate has found niche applications as a modifier for fragrance compounds and as a potential skin conditioning agent. The compound's ability to form thin films on surfaces makes it interesting for hair care formulations, where it may help improve manageability and shine. However, formulators must carefully consider its concentration and combination with other ingredients, as the thiol functionality can be reactive under certain conditions. The growing consumer demand for multifunctional cosmetic ingredients has spurred research into novel applications of such specialty esters.

The agricultural sector has also shown interest in Propanoic acid,3-mercapto-, octyl ester as a potential intermediate for crop protection agents. Some studies suggest that derivatives of this compound might exhibit interesting biological activities, though extensive research is still needed to explore this potential fully. The sustainable agriculture movement has increased demand for novel bio-based chemicals that can serve as alternatives to traditional synthetic compounds, positioning this ester as a candidate for future development.

From a market perspective, the global demand for specialty esters like octyl 3-mercaptopropionate has been steadily growing, particularly in regions with strong chemical innovation sectors such as North America, Europe, and parts of Asia. The compound's relatively niche status means that production volumes remain limited compared to commodity chemicals, but this also creates opportunities for specialty chemical manufacturers to develop high-value applications. Recent trends in green chemistry and sustainable manufacturing have further increased interest in such compounds that can enable more environmentally friendly production processes.

Quality control and analytical characterization of Propanoic acid,3-mercapto-, octyl ester typically involve techniques such as gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods help ensure the compound's purity and verify the absence of unwanted byproducts. The thiol group in particular can be quantified using specific spectrophotometric methods or through titration techniques, which are crucial for applications where precise stoichiometry is required.

Looking toward the future, research directions for Propanoic acid,3-mercapto-, octyl ester may include exploration of its potential in advanced material science applications, such as self-healing polymers or smart coatings. The compound's ability to participate in dynamic covalent chemistry makes it particularly interesting for these emerging fields. Additionally, as the circular economy concept gains traction, there may be opportunities to develop recycling or upcycling processes that utilize this compound's unique chemical properties.

For researchers and industry professionals working with Propanoic acid,3-mercapto-, octyl ester, proper handling procedures should always be followed, including the use of appropriate personal protective equipment and ventilation systems. While not classified as highly hazardous, like all chemicals, it requires careful management to ensure safe usage. Material safety data sheets (MSDS) should be consulted for specific handling and storage recommendations.

In conclusion, Propanoic acid,3-mercapto-, octyl ester (CAS No. 71849-93-9) represents an interesting example of how specialty esters with multiple functional groups can find diverse applications across various industries. From its role in controlled polymerization to potential uses in cosmetic formulations and agricultural chemistry, this compound demonstrates the value of molecular design in creating functional chemicals. As research continues and new applications emerge, this relatively niche compound may gain even greater significance in the specialty chemicals market.